Cas no 4896-15-5 (Benzeneacetic acid, α-(acetylamino)-α-ethyl-)

Benzeneacetic acid, α-(acetylamino)-α-ethyl-, is a specialized organic compound featuring a benzene ring core substituted with an acetic acid moiety, further modified by an acetylated amino group and an ethyl substituent at the alpha position. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly in the preparation of pharmaceuticals and fine chemicals. Its acetyl and ethyl groups enhance steric and electronic properties, facilitating selective reactions. The compound is typically used as an intermediate in the synthesis of more complex molecules, offering controlled functionalization opportunities. Proper handling is required due to potential sensitivity to moisture and heat. Storage under inert conditions is recommended to maintain stability.
Benzeneacetic acid, α-(acetylamino)-α-ethyl- structure
4896-15-5 structure
Product Name:Benzeneacetic acid, α-(acetylamino)-α-ethyl-
CAS No:4896-15-5
MF:C12H15NO3
MW:221.252403497696
CID:5454289
PubChem ID:20131900
Update Time:2025-05-24

Benzeneacetic acid, α-(acetylamino)-α-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, α-(acetylamino)-α-ethyl-
    • 2-acetamido-2-phenylbutanoic acid
    • 4896-15-5
    • AKOS013014223
    • Butyric acid, 2-acetamido-2-phenyl-
    • EN300-6551862
    • BENZENEACETIC ACID, .ALPHA.-(ACETYLAMINO)-.ALPHA.-ETHYL-
    • Benzeneacetic acid, alpha-(acetylamino)-alpha-ethyl-
    • X8E0MO0I5G
    • 2-Acetamido-2-phenylbutyric acid, (+/-)-
    • UNII-X8E0MO0I5G
    • Z1147230614
    • 2-Acetamido-2-phenylbutyric acid
    • Q27896477
    • SCHEMBL9829581
    • Inchi: 1S/C12H15NO3/c1-3-12(11(15)16,13-9(2)14)10-7-5-4-6-8-10/h4-8H,3H2,1-2H3,(H,13,14)(H,15,16)
    • InChI Key: OMIBQLAHWCNOAZ-UHFFFAOYSA-N
    • SMILES: C1(C(NC(C)=O)(CC)C(O)=O)=CC=CC=C1

Computed Properties

  • Exact Mass: 221.10519334g/mol
  • Monoisotopic Mass: 221.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • Density: 1.166±0.06 g/cm3(Predicted)
  • Melting Point: 230-232 °C
  • Boiling Point: 446.2±38.0 °C(Predicted)
  • pka: 3.22±0.10(Predicted)

Benzeneacetic acid, α-(acetylamino)-α-ethyl- Pricemore >>

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Additional information on Benzeneacetic acid, α-(acetylamino)-α-ethyl-

Introduction to Benzeneacetic acid, α-(acetylamino)-α-ethyl- (CAS No. 4896-15-5)

Benzeneacetic acid, α-(acetylamino)-α-ethyl- (CAS No. 4896-15-5) is a significant compound in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and biochemical studies. The presence of both acetylamino and ethyl substituents in its molecular framework makes it a versatile intermediate for synthesizing various pharmacologically active molecules.

The molecular formula of Benzeneacetic acid, α-(acetylamino)-α-ethyl- is C10H13NO2, reflecting its complex and intricate structure. This formula indicates the presence of ten carbon atoms, thirteen hydrogen atoms, two nitrogen atoms, and two oxygen atoms. The arrangement of these atoms in the molecule contributes to its unique chemical properties and reactivity, which are essential for its role in synthetic chemistry.

In recent years, the study of Benzeneacetic acid, α-(acetylamino)-α-ethyl- has been influenced by advancements in computational chemistry and molecular modeling. These techniques have enabled researchers to predict the behavior of the compound under various conditions with high accuracy. For instance, studies using density functional theory (DFT) have provided insights into the electronic structure and stability of this compound, which are crucial for understanding its reactivity and potential applications.

The synthesis of Benzeneacetic acid, α-(acetylamino)-α-ethyl-, involves multi-step organic reactions that require precise control over reaction conditions. Researchers have explored different synthetic pathways to optimize yield and purity. One such approach involves the condensation of ethyl acetoacetate with acetamide in the presence of a catalyst, followed by functional group transformations to introduce the desired substituents. These synthetic strategies highlight the compound's importance as a building block in pharmaceutical chemistry.

Recent research findings have demonstrated the potential of Benzeneacetic acid, α-(acetylamino)-α-ethyl-, as a precursor in the development of novel therapeutic agents. For example, derivatives of this compound have shown promise in inhibiting certain enzymes involved in inflammatory pathways. This has led to investigations into its role as an anti-inflammatory agent, with preliminary studies suggesting its efficacy in reducing inflammation without significant side effects.

The pharmacological properties of Benzeneacetic acid, α-(acetylamino)-α-ethyl-, are further enhanced by its ability to interact with biological targets at the molecular level. Its structural features allow it to bind to specific receptors and enzymes, modulating cellular processes accordingly. This interaction is critical for drug design, as it determines how effectively a compound can achieve its therapeutic goals. Researchers are leveraging this knowledge to develop more targeted and effective treatments for various diseases.

In addition to its pharmaceutical applications, Benzeneacetic acid, α-(acetylamino)-α-ethyl-, has found utility in biochemical research. Its role as an intermediate in synthesizing complex molecules has made it a valuable tool for studying enzyme mechanisms and metabolic pathways. By incorporating this compound into experimental systems, scientists can gain insights into how biological processes function at the molecular level.

The analytical characterization of Benzeneacetic acid, α-(acetylamino)-α-ethyl-, is another area where advancements have been made. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry provide detailed information about the compound's structure and purity. These analytical methods are essential for ensuring that the compound meets the stringent requirements for use in pharmaceutical applications.

The future prospects for Benzeneacetic acid, α-(acetylamino)-α-ethyl-, are promising given its versatility and potential applications. Ongoing research aims to explore new synthetic routes that improve efficiency and sustainability. Additionally, studies are focused on expanding its therapeutic applications by developing novel derivatives with enhanced properties. The integration of machine learning and artificial intelligence into drug discovery is also expected to accelerate the development of new compounds based on this molecule.

In conclusion, Benzeneacetic acid, α-(acetylamino)-α-ethyl- (CAS No. 4896-15-5) is a multifunctional compound with significant implications in chemical synthesis and pharmaceutical research. Its unique structure and reactivity make it a valuable intermediate for developing new drugs and understanding biological processes at a molecular level. As research continues to evolve, this compound is poised to play an increasingly important role in advancing medical science.

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